N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide

• IUPAC Name: N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]-4-propoxybenzamide
• InChI: InChI=1S/C23H21N3O3/c1-2-14-28-19-11-9-17(10-12-19)22(27)25-15-16-5-7-18(8-6-16)23-26-21-20(29-23)4-3-13-24-21/h3-13H,2,14-15H2,1H3,(H,25,27)
• InChI Key: JCSCXWHXPALUGB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide, also known as OPB-31121, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide is not fully understood. However, it has been found to modulate the activity of certain receptors in the brain, including the GABA-A receptor and the NMDA receptor. These receptors are involved in the regulation of neurotransmitters, which play a crucial role in the functioning of the nervous system.
Biochemical and Physiological Effects:
N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation. It has also been found to decrease the levels of glutamate, an excitatory neurotransmitter that can cause damage to neurons when present in excess.

Advantages and Limitations for Lab Experiments

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. It is also relatively non-toxic, making it safe for use in animal studies. However, there are also some limitations to its use. Its exact mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine its efficacy and safety in these conditions. Another area of interest is its potential use in the treatment of depression and anxiety disorders. Additional studies are needed to determine its effects on mood regulation and its potential as a therapeutic agent in these conditions. Finally, further research is needed to fully understand the mechanism of action of N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide and its potential off-target effects.

Scientific Research Applications

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide has been studied for its potential therapeutic properties, particularly in the field of neuroscience. It has been found to have neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-4-propoxybenzamide has also been studied for its potential use in the treatment of depression and anxiety disorders.